Cas no 1213234-53-7 (1,2,3,4,6-Penta-O-pivaloyl-a-D-glucopyranoside)

• Product Name: 1,2,3,4,6-Penta-O-pivaloyl-a-D-glucopyranoside
• CAS No: 1213234-53-7
• MF: C₃₁H₅₂O₁₁
• MW: 600.737991333008
• CID: 3046077
• PubChem ID: 13829683
• Update Time: 2025-04-21

1,2,3,4,6-Penta-O-pivaloyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,6-penta-O-pivaloyl-D-glucopyranoside
• .(2R,3R,4S,5R,6R)-6-(pivaloyloxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate);
• 1,2,3,4,6-penta-O-pivaloyl--d-glucopyranose
• [(2R,3R,4S,5R)-3,4,5,6-Tetrakis(2,2-dimethylpropanoyloxy)oxan-2-yl]methyl 2,2-dimethylpropanoate
• F17149
• 1213234-53-7
• 1,2,3,4,6-Penta-O-pivaloyl-a-D-glucopyranoside

• Inchi： 1S/C31H52O11/c1-27(2,3)22(32)37-16-17-18(39-23(33)28(4,5)6)19(40-24(34)29(7,8)9)20(41-25(35)30(10,11)12)21(38-17)42-26(36)31(13,14)15/h17-21H,16H2,1-15H3/t17-,18-,19+,20-,21?/m1/s1
• InChI Key： PLXCBOJERHYNCS-AWGDKMGJSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1COC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 600.35100
• Monoisotopic Mass: 600.35096247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 16
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.73000
• LogP: 4.76360